Cas no 63949-92-8 (Benzeneethanamine,4-amino-a-methyl-, (S)- (9CI))

Benzeneethanamine,4-amino-a-methyl-, (S)- (9CI) structure
63949-92-8 structure
Product Name:Benzeneethanamine,4-amino-a-methyl-, (S)- (9CI)
CAS No:63949-92-8
MF:C9H14N2
MW:150.220861911774
CID:500140
PubChem ID:22856125
Update Time:2025-04-19

Benzeneethanamine,4-amino-a-methyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-amino-a-methyl-, (S)- (9CI)
    • Benzeneethanamine, 4-amino-alpha-methyl-, (S)- (9CI)
    • 4-[(2S)-2-aminopropyl]aniline
    • SCHEMBL1718685
    • 63949-92-8
    • DTXSID10628673
    • Inchi: 1S/C9H14N2/c1-7(10)6-8-2-4-9(11)5-3-8/h2-5,7H,6,10-11H2,1H3/t7-/m0/s1
    • InChI Key: UXAZIFYAGDKABZ-ZETCQYMHSA-N
    • SMILES: N[C@@H](C)CC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 150.115698455g/mol
  • Monoisotopic Mass: 150.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52Ų
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